Cas no 1877414-27-1 (Carbamic acid, N-[(2-bromo-5-fluorophenyl)methyl]-, phenylmethyl ester)

• Product Name: Carbamic acid, N-[(2-bromo-5-fluorophenyl)methyl]-, phenylmethyl ester
• CAS No: 1877414-27-1
• MF: C₁₅H₁₃BrFNO₂
• MW: 338.171626806259
• CID: 6089216
• PubChem ID: 130157700
• Update Time: 2025-10-30

Carbamic acid, N-[(2-bromo-5-fluorophenyl)methyl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(2-bromo-5-fluorophenyl)methyl]-, phenylmethyl ester
• benzyl N-[(2-bromo-5-fluorophenyl)methyl]carbamate
• 1877414-27-1
• EN300-4605075

• Inchi： 1S/C15H13BrFNO2/c16-14-7-6-13(17)8-12(14)9-18-15(19)20-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,18,19)
• InChI Key： JVAADNHHBBYAKU-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NCC1=CC(F)=CC=C1Br

Computed Properties

• Exact Mass: 337.01137g/mol
• Monoisotopic Mass: 337.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.456±0.06 g/cm3(Predicted)
• Boiling Point: 451.0±45.0 °C(Predicted)
• pka: 11.43±0.46(Predicted)

Additional information on Carbamic acid, N-[(2-bromo-5-fluorophenyl)methyl]-, phenylmethyl ester

Comprehensive Overview of Carbamic acid, N-[(2-bromo-5-fluorophenyl)methyl]-, phenylmethyl ester (CAS No. 1877414-27-1)

Carbamic acid, N-[(2-bromo-5-fluorophenyl)methyl]-, phenylmethyl ester (CAS No. 1877414-27-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-fluorophenyl and phenylmethyl ester functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Its structural complexity and reactivity make it a valuable candidate for drug discovery and material science applications.

The growing interest in fluorinated compounds and brominated aromatic derivatives has propelled research into this molecule. Fluorination, in particular, is a hot topic due to its ability to enhance metabolic stability and bioavailability in drug candidates. Similarly, brominated aromatic compounds are widely explored for their applications in cross-coupling reactions and catalysis, aligning with the current trends in sustainable chemistry and green synthesis.

One of the most frequently searched questions related to this compound is: "What are the applications of Carbamic acid, N-[(2-bromo-5-fluorophenyl)methyl]-, phenylmethyl ester in drug development?" Researchers highlight its role as a building block for designing kinase inhibitors and antimicrobial agents. Its electron-withdrawing properties, attributed to the fluorine and bromine substituents, make it an attractive scaffold for modulating biological activity.

Another trending topic is the synthetic routes for this compound. Optimized protocols involving Pd-catalyzed coupling or nucleophilic substitution reactions are often discussed in academic forums. The compound's CAS No. 1877414-27-1 is frequently queried in chemical databases, underscoring its relevance in industrial and academic settings.

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In conclusion, Carbamic acid, N-[(2-bromo-5-fluorophenyl)methyl]-, phenylmethyl ester represents a versatile chemical entity with broad applicability. Its integration into modern research workflows underscores its importance in advancing medicinal chemistry and material innovation. As the scientific community continues to explore its properties, this compound is poised to remain a focal point in cutting-edge research.